molecular formula C14H12N2 B8413371 3-Benzyl amino-benzonitrile

3-Benzyl amino-benzonitrile

Cat. No.: B8413371
M. Wt: 208.26 g/mol
InChI Key: JGPKZCBDLIHTGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzyl amino-benzonitrile is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H12N2

Molecular Weight

208.26 g/mol

IUPAC Name

2-amino-3-benzylbenzonitrile

InChI

InChI=1S/C14H12N2/c15-10-13-8-4-7-12(14(13)16)9-11-5-2-1-3-6-11/h1-8H,9,16H2

InChI Key

JGPKZCBDLIHTGB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=C(C(=CC=C2)C#N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-benzonitrile (500 mg, 2.75 mmol), benzylamine (360 μl, 3.30 mmol), 2,2-bis(diphenylphosphino)-1,1′-binaphthyl (8.6 mg, 14 μmol), tris(dibenzylideneacetone)dipalladium(0) (19 mg, 21 μmol) and sodium tert-butoxide (370 mg, 3.85 mmol) were suspended in toluene (10 mL), and the mixture was stirred at 80° C. for 22 hours under nitrogen atmosphere. The reaction mixture was filtered through Celite pad, then, the filtrate was evaporated in vacuo, the residue was purified by NH silica gel column chromatography (hexane:ethyl acetate=15:1), and the title compound (331 mg, 1.59 mmol, 58%) was obtained as a pale yellow oil.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
360 μL
Type
reactant
Reaction Step Two
Quantity
370 mg
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
reactant
Reaction Step Four
Quantity
19 mg
Type
catalyst
Reaction Step Five
Name
2,2-bis(diphenylphosphino)-1,1′-binaphthyl
Quantity
8.6 mg
Type
catalyst
Reaction Step Six
Yield
58%

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